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Compound of Interest

N-hexyl-N-methylcarbamoyl!
Compound Name:
chloride

Cat. No.: B1646904

An In-depth Technical Guide to N-hexyl-N-methylcarbamoyl chloride

Introduction

N-hexyl-N-methylcarbamoyl chloride, with the IUPAC name N-hexyl-N-methylcarbamoyl
chloride, is a chemical compound belonging to the class of carbamoyl chlorides.[1] These
compounds are characterized by a carbonyl group attached to both a nitrogen atom and a
chlorine atom. N,N-disubstituted carbamoyl chlorides are important reactive intermediates in
organic synthesis, serving as precursors for the formation of carbamates, ureas, and other
derivatives.[2] This guide provides a comprehensive overview of the synthesis, properties,
reactivity, and potential applications of N-hexyl-N-methylcarbamoyl chloride, geared towards
researchers and professionals in drug development and chemical sciences.

Synonyms:
» hexylmethylcarbamic chloride[1]
o Hexyl(methyl)carbamic chloride[1]

o N-Hexyl-N-methylcarbamyl Chloride[1]

Physicochemical and Computed Properties
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While experimental data for N-hexyl-N-methylcarbamoyl chloride is not readily available in
the literature, its physicochemical properties have been calculated and are available through
databases such as PubChem. These computed properties offer valuable insights into the
compound's characteristics.

Property Value Source
Molecular Formula C8H16CINO [1]
Molecular Weight 177.67 g/mol [1]
IUPAC Name N-hexyl-N-methylcarbamoyl o
chloride
CAS Number 58965-42-7 [1]
Exact Mass 177.0920418 Da [1]
Topological Polar Surface Area  20.3 A2 [1]
Heavy Atom Count 11 [1]

Synthesis and Experimental Protocols
General Synthesis Route

The most common and direct method for the synthesis of N,N-disubstituted carbamoyl
chlorides is the reaction of a secondary amine with phosgene (COCIz) or a phosgene
equivalent, such as triphosgene (bis(trichloromethyl) carbonate).[3] The reaction involves the
nucleophilic attack of the secondary amine on the carbonyl carbon of phosgene, leading to the
displacement of a chloride ion and the formation of the carbamoyl chloride. An acid scavenger,
typically a tertiary amine like triethylamine, is often used to neutralize the hydrogen chloride
byproduct.[4]
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Reactants Reaction Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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